methyl 7-(2,3-dimethoxyphenyl)-5-ethyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: methyl 7-(2,3-dimethoxyphenyl)-5-ethyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C17H20N4O4/c1-5-11-13(16(22)25-4)14(21-17(20-11)18-9-19-21)10-7-6-8-12(23-2)15(10)24-3/h6-9,14H,5H2,1-4H3,(H,18,19,20)
• InChI Key: HRZSUWMROFTPFZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(N2C(=NC=N2)N1)C3=C(C(=CC=C3)OC)OC)C(=O)OC
• Molecular Formula: C17H20N4O4
• Molecular Weight: 344.4 g/mol

Description

The compound “methyl 7-(2,3-dimethoxyphenyl)-5-ethyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate” belongs to a class of compounds known as triazolopyrimidines. Triazolopyrimidines are known for their wide range of biological activities, including antiviral, anticancer, antioxidant, and antimicrobial properties.

Synthesis Analysis

Triazolopyrimidines are typically synthesized using a process related to the Biginelli-like reaction, which involves the use of hydrates of arylglyoxals, β-dicarbonyl compounds, and 1H-1,2,4-triazol-5-amine. The reaction can be carried out in either a sequential or one-pot procedure.

Molecular Structure Analysis

The molecular structure of triazolopyrimidines is complex and can be analyzed using various spectroscopic techniques. For example, the compound can be characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

Triazolopyrimidines can undergo a variety of chemical reactions. For instance, they can participate in multicomponent reactions that significantly simplify experimental procedures and provide access to new, highly complex molecules in a single step.

Mechanism of Action

Target of Action

The primary targets of this compound are ATF4 and NF-kB proteins . These proteins play a crucial role in the regulation of gene expression during cellular responses to stress and are involved in cellular growth and survival .

Mode of Action

The compound interacts with its targets, leading to the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway . This interaction results in significant changes in the cellular environment, contributing to its neuroprotective and anti-inflammatory properties .

Biochemical Pathways

The compound affects several biochemical pathways. It exhibits promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells . It also shows significant anti-neuroinflammatory properties through the inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Result of Action

The molecular results reveal that the compound has promising neuroprotective and anti-inflammatory properties . It reduces the expression of certain markers in human neuronal cells and inhibits the production of specific inflammatory factors in human microglia cells .

Future Directions

Triazolopyrimidines, including “methyl 7-(2,3-dimethoxyphenyl)-5-ethyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate”, present a promising area of research due to their wide range of biological activities. Future research could focus on exploring their potential applications in medicine and agriculture, as well as developing more efficient synthesis methods.

Biochemical Analysis

Biochemical Properties

Methyl 7-(2,3-dimethoxyphenyl)-5-ethyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. Notably, this compound has been shown to inhibit the activity of cyclin-dependent kinase 2 (CDK2), a key regulator of the cell cycle . By binding to the active site of CDK2, this compound prevents the phosphorylation of target proteins, thereby arresting cell cycle progression. Additionally, this compound exhibits anti-inflammatory properties by inhibiting the production of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated human microglia cells .

Cellular Effects

This compound exerts significant effects on various cell types and cellular processes. In neuronal cells, it has been demonstrated to provide neuroprotection by reducing the expression of endoplasmic reticulum (ER) chaperone BIP and apoptosis marker cleaved caspase-3 . This compound also influences cell signaling pathways, particularly the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway, by inhibiting the activation of NF-κB proteins . Furthermore, this compound affects gene expression and cellular metabolism, contributing to its anti-inflammatory and anticancer activities.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound binds to the active site of CDK2, inhibiting its kinase activity and preventing the phosphorylation of downstream targets . Additionally, it interacts with active residues of ATF4 and NF-κB proteins, inhibiting their activation and subsequent inflammatory responses . The inhibition of ER stress and apoptosis pathways further contributes to the neuroprotective effects of this compound .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits good stability under standard laboratory conditions, with minimal degradation over extended periods . Long-term studies have shown that it maintains its neuroprotective and anti-inflammatory properties, with sustained inhibition of ER stress and apoptosis markers in neuronal cells

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits significant neuroprotective and anti-inflammatory effects without noticeable toxicity . At higher doses, some adverse effects, such as hepatotoxicity and nephrotoxicity, have been observed . It is crucial to determine the optimal dosage range to maximize the therapeutic benefits while minimizing potential toxic effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized in the liver by cytochrome P450 enzymes, leading to the formation of various metabolites . These metabolites are further processed and excreted through the kidneys. The compound also interacts with cofactors such as NADPH and glutathione, influencing metabolic flux and metabolite levels . Understanding the metabolic pathways of this compound is essential for optimizing its pharmacokinetic properties and minimizing potential drug interactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. This compound is known to interact with efflux transporters such as P-glycoprotein (P-gp), which influences its cellular accumulation and distribution . Additionally, it binds to plasma proteins, affecting its bioavailability and tissue distribution . The localization and accumulation of this compound in specific tissues are crucial for its therapeutic efficacy and safety profile.

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. This compound is primarily localized in the cytoplasm and nucleus of cells, where it interacts with various biomolecules . Targeting signals and post-translational modifications, such as phosphorylation and ubiquitination, direct the compound to specific compartments or organelles . Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action and optimizing its therapeutic potential.